
Application Notes and Protocols: Preparation of
EC144 Stock Solution for Cell Culture

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: EC144

Cat. No.: B1671070 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
EC144 is a potent and selective second-generation inhibitor of Heat Shock Protein 90 (Hsp90),

a molecular chaperone crucial for the stability and function of numerous client proteins involved

in cell growth, survival, and signaling.[1] With a high binding affinity (Kᵢ = 0.2 nM and IC₅₀ = 1.1

nM), EC144 effectively induces the degradation of Hsp90 client proteins, such as Her-2 in

breast cancer cells (EC₅₀ = 14 nM), leading to the inhibition of tumor growth.[1] Its oral

availability and ability to penetrate the brain make it a valuable tool for in vitro and in vivo

studies in cancer biology and other therapeutic areas. These application notes provide a

detailed protocol for the preparation of a stock solution of EC144 for use in cell culture

experiments.

Quantitative Data Summary
For ease of use and accurate preparation, the key quantitative data for EC144 are summarized

in the table below.
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Property Value Reference(s)

Molecular Weight (M.Wt) 413.9 g/mol [2]

Formula C₂₁H₂₄ClN₅O₂ [2]

Purity ≥98% [2]

Solubility in DMSO Up to 100 mM

Solubility in Ethanol Up to 5 mM

CAS Number 911397-80-3 [2]

Experimental Protocols
Materials

EC144 powder (≥98% purity)

Dimethyl sulfoxide (DMSO), cell culture grade, sterile

Sterile microcentrifuge tubes or cryovials

Sterile serological pipettes and pipette tips

Vortex mixer

Calibrated analytical balance

Personal Protective Equipment (PPE): lab coat, gloves, and safety glasses

Protocol for Preparing a 10 mM EC144 Stock Solution
This protocol describes the preparation of a 10 mM stock solution of EC144 in DMSO. This

concentration is a convenient starting point for subsequent dilutions to working concentrations

for various cell culture assays.

Pre-dissolution Preparation:

Bring the vial of EC144 powder and the DMSO to room temperature.
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Ensure all work is performed in a sterile environment, such as a laminar flow hood, to

maintain the sterility of the stock solution.

Weighing the EC144 Powder:

Tare a sterile microcentrifuge tube on a calibrated analytical balance.

Carefully weigh the desired amount of EC144 powder. For example, to prepare 1 mL of a

10 mM stock solution, weigh out 4.14 mg of EC144.

Calculation:

Mass (g) = Molarity (mol/L) x Volume (L) x Molecular Weight ( g/mol )

Mass (mg) = 10 mmol/L x 0.001 L x 413.9 g/mol x 1000 mg/g = 4.139 mg

Dissolving the EC144:

Add the appropriate volume of sterile DMSO to the microcentrifuge tube containing the

weighed EC144 powder. To prepare 1 mL of a 10 mM solution, add 1 mL of DMSO.

Cap the tube tightly and vortex thoroughly until the powder is completely dissolved.

Visually inspect the solution to ensure there are no visible particles.

Aliquoting and Storage:

To avoid repeated freeze-thaw cycles, which can degrade the compound, it is

recommended to aliquot the stock solution into smaller, single-use volumes (e.g., 10-20

µL) in sterile cryovials.

Store the aliquots at -20°C for long-term storage.[2] A stock solution in DMSO is stable for

at least 6 months at -20°C.[2][3] For short-term storage (up to 2 weeks), the solution can

be kept at 4°C.[3]

Visualization of Experimental Workflow and
Signaling Pathway
EC144 Stock Solution Preparation Workflow
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Preparation Storage

Start Weigh EC144 Powder
(e.g., 4.14 mg)

1. Add Sterile DMSO
(e.g., 1 mL)

2.
Vortex to Dissolve

3. Aliquot into
Cryovials

4. Store at -20°C
5.

Ready for Use

Click to download full resolution via product page

Caption: Workflow for preparing EC144 stock solution.

Hsp90 Inhibition and Downstream Signaling
EC144 exerts its biological effects by inhibiting Hsp90, which leads to the proteasomal

degradation of its client proteins. One such critical client protein is the receptor tyrosine kinase

Her-2 (also known as ErbB2). The following diagram illustrates this mechanism of action.
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Caption: EC144 inhibits Hsp90, leading to Her-2 degradation.

Conclusion
This document provides a comprehensive guide for the preparation of EC144 stock solutions

for cell culture applications. Adherence to this protocol will ensure the accurate and sterile

preparation of this potent Hsp90 inhibitor, facilitating reproducible experimental results in the

investigation of Hsp90-dependent signaling pathways and their roles in disease. Always consult

the batch-specific information on the product vial and Certificate of Analysis for the most

accurate molecular weight.

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 7 Tech Support

https://www.benchchem.com/product/b1671070?utm_src=pdf-body-img
https://www.benchchem.com/product/b1671070?utm_src=pdf-body
https://www.benchchem.com/product/b1671070?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1671070?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. EC144 is a potent inhibitor of the heat shock protein 90 - PubMed
[pubmed.ncbi.nlm.nih.gov]

2. mybiosource.com [mybiosource.com]

3. EC144|CAS 911397-80-3|DC Chemicals [dcchemicals.com]

To cite this document: BenchChem. [Application Notes and Protocols: Preparation of EC144
Stock Solution for Cell Culture]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1671070#how-to-prepare-ec144-stock-solution-for-
cell-culture]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of
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scientists and researchers to drive progress in science

and industry.
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